[(1-ethyl-2-pyrrolidinyl)methyl](4-fluorobenzyl)amine dihydrochloride

• IUPAC Name: 1-(1-ethylpyrrolidin-2-yl)-N-[(4-fluorophenyl)methyl]methanamine;dihydrochloride
• InChI: InChI=1S/C14H21FN2.2ClH/c1-2-17-9-3-4-14(17)11-16-10-12-5-7-13(15)8-6-12;;/h5-8,14,16H,2-4,9-11H2,1H3;2*1H
• InChI Key: DDVBOWAOJZTWJY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNCC2=CC=C(C=C2)F.Cl.Cl
• Molecular Formula: C14H23Cl2FN2
• Molecular Weight: 309.2 g/mol

Description

[(1-ethyl-2-pyrrolidinyl)methyl](4-fluorobenzyl)amine dihydrochloride, also known as WF-23, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a potent dopamine transporter inhibitor, which means it has the ability to block the reuptake of dopamine in the brain, leading to an increase in its levels.

Scientific Research Applications

[(1-ethyl-2-pyrrolidinyl)methyl](4-fluorobenzyl)amine dihydrochloride has shown promising results in various areas of scientific research. One of the primary applications of this compound is in the study of dopamine transporters and their role in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction. This compound has been used to investigate the effects of dopamine transporter inhibition on behavior, cognition, and motor function in animal models.

Mechanism of Action

The mechanism of action of [(1-ethyl-2-pyrrolidinyl)methyl](4-fluorobenzyl)amine dihydrochloride is based on its ability to inhibit the reuptake of dopamine in the brain. Dopamine is a neurotransmitter that plays a critical role in regulating mood, motivation, and reward. The inhibition of dopamine reuptake leads to an increase in its levels, which can have a variety of effects on behavior and physiology.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including increased dopamine levels in the brain, altered behavior and cognition, and changes in motor function. These effects have been observed in animal models and suggest that this compound may have potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and addiction.

Advantages and Limitations for Lab Experiments

One of the advantages of [(1-ethyl-2-pyrrolidinyl)methyl](4-fluorobenzyl)amine dihydrochloride is its potency as a dopamine transporter inhibitor, which allows for the study of dopamine transporters at low concentrations. However, the complex synthesis method and the need for specialized equipment make this compound challenging to work with in a laboratory setting. Additionally, the potential for off-target effects and toxicity limits its use in certain applications.

Future Directions

There are several future directions for the study of [(1-ethyl-2-pyrrolidinyl)methyl](4-fluorobenzyl)amine dihydrochloride. One area of research is the development of analogs with improved potency and selectivity for dopamine transporters. Another direction is the investigation of the effects of this compound on other neurotransmitter systems and their potential therapeutic applications. Additionally, the use of this compound in combination with other drugs may enhance its therapeutic effects and reduce its potential side effects.
Conclusion:
This compound, or this compound, is a potent dopamine transporter inhibitor that has shown promising results in various areas of scientific research. Its complex synthesis method and potential for off-target effects and toxicity limit its use in certain applications. However, the investigation of this compound and its analogs may lead to new therapeutic interventions for neurological disorders such as Parkinson's disease, schizophrenia, and addiction.